Cas no 897487-06-8 (4-methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897487-06-8
• MF: C₁₈H₁₈N₄O₄S₂
• MW: 418.489921092987
• CID: 5480130
• PubChem ID: 18575626
• Update Time: 2025-10-29

4-methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrothiophen-2-yl)methanone
• (4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrothiophen-2-yl)methanone
• 897487-06-8
• 4-methoxy-7-methyl-2-[4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• AKOS024663658
• F2609-2825
• 4-methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C18H18N4O4S2/c1-11-3-4-12(26-2)15-16(11)28-18(19-15)21-9-7-20(8-10-21)17(23)13-5-6-14(27-13)22(24)25/h3-6H,7-10H2,1-2H3
• InChI Key： ICSWOYXBZCILAC-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=C(C=2N=C1N1CCN(C(C2=CC=C([N+](=O)[O-])S2)=O)CC1)OC

Computed Properties

• Exact Mass: 418.07694742g/mol
• Monoisotopic Mass: 418.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 148Ų

Additional information on 4-methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4-Methoxy-7-Methyl-2-4-(5-Nitrothiophene-2-Carbonyl)piperazin-1-yl-1,3-Benzothiazole (CAS No. 897487-06-8)

4-Methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897487-06-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole core, a piperazine ring, and a nitrothiophene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzothiazole scaffold is a well-known privileged structure in medicinal chemistry, often found in compounds with diverse biological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of the 4-methoxy and 7-methyl substituents on the benzothiazole ring can modulate the compound's lipophilicity and electronic properties, potentially enhancing its pharmacological profile. The piperazine ring, on the other hand, is a versatile moiety that can improve the compound's solubility and binding affinity to various biological targets.

The 5-nitrothiophene-2-carbonyl group is another key feature of this compound. Nitroaromatics are known for their ability to undergo redox cycling, which can generate reactive oxygen species (ROS) and induce cellular stress. This property makes them particularly interesting for applications in cancer therapy, where the induction of oxidative stress can lead to apoptosis in cancer cells. Recent studies have shown that compounds containing nitroaromatic groups can selectively target cancer cells while sparing normal cells, thereby reducing toxicity and improving therapeutic outcomes.

In the context of drug discovery and development, 4-Methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole has been evaluated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of DNA damage and the inhibition of DNA repair pathways, leading to cell cycle arrest and apoptosis.

Beyond its anticancer properties, this compound has also shown promise in other therapeutic areas. For instance, preliminary research suggests that it may have antiviral activity against certain RNA viruses, such as influenza and hepatitis C virus (HCV). The ability to inhibit viral replication through multiple mechanisms makes it a potential candidate for broad-spectrum antiviral drugs.

The pharmacokinetic profile of 4-Methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole is another important aspect of its evaluation. Studies have indicated that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug development. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

To further optimize the therapeutic potential of this compound, ongoing research is focused on structure-activity relationship (SAR) studies to identify key structural modifications that can enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological properties.

In conclusion, 4-Methoxy-7-methyl-2-4-(5-nitrothiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897487-06-8) represents a promising lead compound in the development of novel therapeutics for cancer and viral infections. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and optimization in preclinical and clinical settings.